Cas no 2172366-65-1 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
• CAS No: 2172366-65-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6212514
• PubChem ID: 165559562
• Update Time: 2025-06-12

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
• 2172366-65-1
• EN300-1502956
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid

• Inchi： 1S/C25H30N2O5/c1-2-8-17(24(30)26-14-7-13-23(28)29)15-27-25(31)32-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,2,7-8,13-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QBANAYOBCBFQGN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid

Recent Advances in the Study of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS: 2172366-65-1)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS: 2172366-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and biocompatible materials.

One of the key areas of research involving this compound is its use as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and its ease of removal, making it an ideal choice for protecting amino acids during peptide assembly. Recent advancements have demonstrated the efficacy of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid in facilitating the synthesis of complex peptides with high purity and yield. These peptides are increasingly being investigated for their potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, this compound has also been studied for its potential in creating self-assembling biomaterials. Researchers have utilized its amphiphilic properties to develop hydrogels and nanofibers that can be used for drug delivery and tissue engineering. A recent study published in *Advanced Materials* highlighted the ability of Fmoc-protected amino acids, including 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid, to form stable, biocompatible scaffolds that can encapsulate and release therapeutic agents in a controlled manner. This has significant implications for the development of next-generation medical treatments.

Another promising application of this compound is in the field of proteomics, where it is used as a linker or spacer in the conjugation of peptides to solid supports or other molecules. Recent work has shown that the incorporation of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid into such conjugates can enhance the stability and bioavailability of peptide-based drugs. This is particularly relevant for the development of peptide therapeutics that require prolonged circulation in the bloodstream.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring alternative protecting groups that may offer improved performance.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS: 2172366-65-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, biomaterials, and drug delivery continue to expand, driven by recent technological advancements and a deeper understanding of its properties. Future studies are expected to further elucidate its potential and address existing limitations, paving the way for innovative therapeutic solutions.